molecular formula C11H14BFO4 B8494902 5-Fluoro-2-(tetrahydropyran-2-yloxy)benzeneboronic acid

5-Fluoro-2-(tetrahydropyran-2-yloxy)benzeneboronic acid

Cat. No.: B8494902
M. Wt: 240.04 g/mol
InChI Key: OIEDYAODYLJEQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Fluoro-2-(tetrahydropyran-2-yloxy)benzeneboronic acid is a useful research compound. Its molecular formula is C11H14BFO4 and its molecular weight is 240.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14BFO4

Molecular Weight

240.04 g/mol

IUPAC Name

[5-fluoro-2-(oxan-2-yloxy)phenyl]boronic acid

InChI

InChI=1S/C11H14BFO4/c13-8-4-5-10(9(7-8)12(14)15)17-11-3-1-2-6-16-11/h4-5,7,11,14-15H,1-3,6H2

InChI Key

OIEDYAODYLJEQP-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=CC(=C1)F)OC2CCCCO2)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

48.6 g (2.00 mol) of magnesium and 510 g (1.85 mol) of 2-bromo-4-fluoro-1-(tetrahydropyran-2-yloxy)benzene in 1250 ml of THF were used to prepare a Grignard reagent. This Grignard reagent was slowly added dropwise at −78° C. to a mixture of 241.6 ml (2.00 mol) of trimethyl borate in 500 ml of THF. On completion of addition, the reaction mixture was allowed to warm to room temperature and was hydrolyzed by addition of 100 ml of saturated potassium carbonate solution and 1000 ml of water. The organic phase was washed with saturated sodium chloride, solution. (1×500 ml) and subsequently concentrated to dryness. The yield was 428.2 g (1.78 mol), and the product was obtained as a waxy solid which contained varying proportions of boronic anhydride and borinic acids and was used in the following stage without further purification.
Quantity
48.6 g
Type
reactant
Reaction Step One
Quantity
510 g
Type
reactant
Reaction Step Two
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
241.6 mL
Type
reactant
Reaction Step Four
Name
Quantity
500 mL
Type
solvent
Reaction Step Four
Quantity
100 mL
Type
reactant
Reaction Step Five
Name
Quantity
1000 mL
Type
solvent
Reaction Step Five
[Compound]
Name
boronic anhydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
borinic acids
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Name
Quantity
1250 mL
Type
solvent
Reaction Step Eight

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